Cas no 1236208-20-0 (Leucomethylene blue mesylate)

• Product Name: Leucomethylene blue mesylate
• CAS No: 1236208-20-0
• MF: C₁₈H₂₇N₃O₆S₃
• MW: 477.618480920792
• CID: 4579631
• Update Time: 2025-07-27

Leucomethylene blue mesylate Chemical and Physical Properties

Names and Identifiers

• Leucomethylene blue (Mesylate)
• Leucomethylene blue Mesylate
• Hydromethylthionine mesylate
• 3248SEF29D
• LMTM
• TRx0237
• Leucomethylene Blue dimesylate
• TRx0237 (LMTX) mesylate
• TRX0237 dimesylate
• Trx0237 (lmtx)
• Leucomethylene Blue bismesylate
• BCP16840
• Hydromethylthionine mesy
• Leucomethylene blue mesylate

• Inchi： 1S/C16H19N3S.2CH4O3S/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;2*1-5(2,3)4/h5-10,17H,1-4H3;2*1H3,(H,2,3,4)
• InChI Key： SPCMQFLNOVTUBM-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2NC2C=CC(=CC1=2)N(C)C)N(C)C.S(C)(=O)(=O)O.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 379.10243389 g/mol
• Monoisotopic Mass: 379.10243389 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 379.5
• Topological Polar Surface Area: 169

Leucomethylene blue mesylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Leucomethylene blue mesylate

Leucomethylene blue mesylate (CAS No. 1236208-20-0): A Comprehensive Overview

Leucomethylene blue mesylate, with the chemical formula C₁₅H₁₈N₂O₃S·CH₄O₃, is a derivative of methylene blue that has garnered significant attention in the field of pharmaceuticals and biomedicine. This compound, identified by its unique CAS No. 1236208-20-0, is particularly recognized for its potential applications in neurological and ophthalmological treatments. The mesylate salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic interventions.

The mechanism of action of Leucomethylene blue mesylate revolves around its ability to interact with cellular components, particularly in the context of mitochondrial function and oxidative stress regulation. Recent studies have highlighted its role in modulating the electron transport chain, which is crucial for cellular energy production. This property makes it a candidate for treating conditions associated with mitochondrial dysfunction, such as certain neurodegenerative disorders.

In the realm of ophthalmology, Leucomethylene blue mesylate has been explored for its potential in managing retinal diseases. Research indicates that it can protect retinal ganglion cells from damage caused by oxidative stress and inflammation. This is particularly relevant in conditions like glaucoma, where retinal ganglion cell death is a key pathological feature. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system disorders.

The synthesis and characterization of Leucomethylene blue mesylate have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its molecular structure and purity. These analytical methods ensure that the compound meets stringent pharmaceutical standards before it is used in clinical trials or therapeutic applications.

Evidence from preclinical studies suggests that Leucomethylene blue mesylate exhibits low toxicity profiles, which is a critical factor for any therapeutic agent. Animal models have demonstrated that it can be administered at high doses without significant adverse effects. This safety profile, combined with its potent biological activity, positions it as a promising candidate for further clinical development.

The pharmacokinetic properties of Leucomethylene blue mesylate are another area of interest. Studies have shown that it has a moderate half-life, allowing for sustained therapeutic effects after single or repeated dosing. Additionally, its mesylate salt form improves oral bioavailability, making it suitable for oral administration in clinical settings. This aspect is particularly advantageous for patient compliance and ease of administration.

In conclusion, Leucomethylene blue mesylate (CAS No. 1236208-20-0) represents a significant advancement in the treatment of neurological and ophthalmological disorders. Its unique properties, including its interaction with mitochondrial function and low toxicity profile, make it a valuable compound for further research and development. As our understanding of its mechanisms of action continues to evolve, so too will its potential applications in medicine.